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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrophilic properties of m-
PEG5-phosphonic acid ethyl ester, a heterobifunctional linker molecule increasingly utilized

in bioconjugation, drug delivery, and surface modification. This document details the molecule's

physicochemical characteristics, its role in enhancing aqueous solubility, and experimental

protocols for its characterization.

Introduction
m-PEG5-phosphonic acid ethyl ester is a versatile chemical tool comprised of a

monomethylated polyethylene glycol (PEG) chain of five ethylene glycol units, terminating in a

phosphonic acid ethyl ester group. The PEG chain imparts significant hydrophilicity, enhancing

the aqueous solubility and stability of conjugated molecules.[1] This property is crucial for

improving the pharmacokinetic profiles of therapeutic agents and for creating biocompatible

surfaces on medical devices and nanoparticles.[2][3] The phosphonic acid ethyl ester moiety

provides a reactive handle for conjugation or a stable anchor for surface modification.[3]

Physicochemical Properties
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The defining characteristic of m-PEG5-phosphonic acid ethyl ester is its hydrophilicity,

primarily attributed to the PEG chain. The ether oxygens along the PEG backbone form

hydrogen bonds with water molecules, leading to high aqueous solubility.[4]

Table 1: Physicochemical Properties of m-PEG5-phosphonic acid ethyl ester

Property Value Source

Chemical Formula C₁₅H₃₃O₈P [5][6][7][8]

Molecular Weight ~372.39 g/mol [5][6][7][8]

CAS Number 1807512-42-0 [5][6][7][8]

Appearance Solid powder [9]

Solubility Soluble in DMSO [5][9]

Computed XLogP3

-0.1 (for the core 2,5,8,11,14-

Pentaoxahexadecane

structure)

[10]

Note: The computed XLogP3 value is for the core PEG structure and serves as an estimate of

the molecule's high hydrophilicity. A negative LogP value is indicative of greater solubility in

water than in octanol.

Synthesis
While a specific, detailed synthesis protocol for m-PEG5-phosphonic acid ethyl ester is not

readily available in the public domain, a representative synthetic route can be proposed based

on established organic chemistry principles. The synthesis would likely involve the reaction of a

mesylated or tosylated m-PEG5 alcohol with a phosphite under Michaelis-Arbuzov reaction

conditions.
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Caption: Proposed synthetic workflow for m-PEG5-phosphonic acid ethyl ester.

Experimental Protocols for Hydrophilicity
Characterization
To quantitatively assess the hydrophilic properties of m-PEG5-phosphonic acid ethyl ester or

surfaces modified with it, the following experimental protocols are recommended.
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Determination of Partition Coefficient (LogP/LogD) by
Shake-Flask Method
The partition coefficient is a measure of the differential solubility of a compound in two

immiscible solvents, typically octanol and water. A negative LogP value indicates higher

hydrophilicity.
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Prepare octanol-saturated water
and water-saturated octanol

Dissolve a known amount of
m-PEG5-phosphonic acid ethyl ester

in one phase

Combine both phases in a flask

Shake vigorously to allow partitioning
(e.g., 24 hours)

Allow phases to separate completely

Carefully sample the aqueous
and octanol phases

Quantify the concentration in each
phase using a suitable analytical

method (e.g., HPLC, NMR)

Calculate LogP = log([Concentration in Octanol] / [Concentration in Water])

Click to download full resolution via product page

Caption: Experimental workflow for LogP determination by the shake-flask method.
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Detailed Methodology:

Preparation of Phases: Prepare n-octanol saturated with water and water (or a suitable

buffer like PBS, pH 7.4, for LogD determination) saturated with n-octanol by vigorously

mixing equal volumes of the two solvents and allowing them to separate overnight.

Sample Preparation: Accurately weigh a small amount of m-PEG5-phosphonic acid ethyl
ester and dissolve it in a known volume of the pre-saturated aqueous phase.

Partitioning: In a flask, combine a known volume of the sample solution with a known volume

of the pre-saturated n-octanol.

Equilibration: Seal the flask and shake it at a constant temperature for a sufficient time (e.g.,

24 hours) to ensure equilibrium is reached.

Phase Separation: Allow the flask to stand undisturbed until the two phases have completely

separated.

Sampling: Carefully withdraw an aliquot from both the aqueous and the n-octanol layers,

avoiding any cross-contamination.

Quantification: Determine the concentration of the analyte in each phase using a validated

analytical method such as HPLC-UV or quantitative NMR.

Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase

to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Contact Angle Measurement for Surface Hydrophilicity
Contact angle measurement is a surface-sensitive technique used to determine the wettability

of a solid surface. A lower contact angle with water indicates a more hydrophilic surface. This

method is particularly useful for evaluating surfaces modified with m-PEG5-phosphonic acid
ethyl ester.
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Prepare the substrate surface
(e.g., glass slide, metal oxide)

Functionalize the surface with
m-PEG5-phosphonic acid ethyl ester

Place the functionalized substrate
on the goniometer stage

Dispense a small, precise droplet
of deionized water onto the surface

Capture a high-resolution image of the
droplet at the solid-liquid-vapor interface

Use software to measure the angle
between the substrate surface and

the tangent of the droplet

Repeat measurements at multiple
locations and average the results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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